Cas no 99-18-3 (Prunasin)
Prunasin is a DNA polymerase β Inhibitors of
Prunasin structure
Prunasin
99-18-3
C14H17NO6
295.28788
MFCD00049232
805093
Prunasin Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-, (aR)-
- D-Mandelonitrile β-D-glucoside
- (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
- (R)-Prunasin
- Prunasin
- PRUNASIN(RG)(PLEASE CALL)
- D-Prunasin
- [ "" ]
- +Expand
-
- MFCD00049232
- ZKSZEJFBGODIJW-FTPDJBBVSA-N
- InChI=1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9-,10?,11?,12?,13?,14?/m0/s1
- C1=CC=C(C=C1)[C@H](C#N)OC2C(C(C(C(CO)O2)O)O)O
Computed Properties
- 295.105587g/mol
- 0
- -0.7
- 4
- 7
- 4
- 295.105587g/mol
- 295.105587g/mol
- 123Ų
- 21
- 377
- 0
- 6
- 0
- 0
- 0
- 1
Experimental Properties
- -0.93222
- 123.17000
- 138-148°C
- Powder
Prunasin Price
Prunasin Suppliers
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
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LU ZHONG HUA
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Sichuan Jingcuibio Biotechnology CO.,LTD
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WU HAN TIAN ZHI Biotechnology Co., Ltd.
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WANG HONG XIA
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Hubei Guangao Biotechnology Co.,Ltd.
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GUO YIN
13657291602
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Chengdu Biopurify Phytochemicals Ltd.
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HE DAN DAN
15928576055
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
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NanJingqingYunbiologologyicaltecjnco,LTD
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BioBioPha
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ZHENG JING LI
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Shanghai Aladdin Biochemical Technology Co., Ltd
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A LA DING
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Prunasin Related Literature
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Giovanni Granucci,Maurizio Persico J. Mater. Chem. B, 2023,11, 2518-2529
-
Chong Zou,Shuijian He Mater. Chem. Front., 2023,7, 3382-3389
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4. Front cover
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Juan Li,Baojun Li J. Mater. Chem. A, 2021,9, 18818-18835
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Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
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Wenliang Wang,Weijia Yang,Haiyan Wang J. Mater. Chem. C, 2014,2, 9342-9358
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10. Back cover
99-18-3 (Prunasin) Related Products
- 21401-21-8(Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-4-hydroxy-, (aR)-)
- 499-20-7(dhurrin)
- 29883-15-6(Amygdalin)
- 99-19-4((S)-Prunasin)
- 4613-71-2(5-O-Benzoyl-1,2-di-O-acetyl-3-deoxy-D-ribofuranose)
- 6988-39-2(Methyl 4,6-O-benzylidene-alpha-D-galactopyranoside)
- 7374-79-0(Eleutheroside E1)
- 3601-36-3(Methyl D-galactopyranoside 2,3,6-tribenzoate)
- 4132-28-9(2,3,4,6-Tetra-O-benzyl-D-glucopyranose)
- 4141-19-9(2-Phenyl-1,3-dioxan-5-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:99-18-3)Prunasin
99%/99%/99%
1mg/5mg/10mg
271.0/611.0/917.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:99-18-3)Prunasin
>98%
5mg,10mg ,20mg ,50mg ,100mg,or customized
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